Cas no 40256-81-3 (methyl 3-chloro-4-hydroxy-5-nitro-benzoate)

• Product Name: methyl 3-chloro-4-hydroxy-5-nitro-benzoate
• CAS No: 40256-81-3
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• MDL: MFCD27950418
• CID: 4745027
• PubChem ID: 20064141
• Update Time: 2025-06-12

methyl 3-chloro-4-hydroxy-5-nitro-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-chloro-4-hydroxy-5-nitrobenzoate
• Benzoic acid, 3-chloro-4-hydroxy-5-nitro-, methyl ester
• 3-chloro-4-hydroxy-5-nitro-benzoic acid methyl ester
• methyl 3-chloro-4-hydroxy-5-nitro-benzoate
• methyl3-chloro-4-hydroxy-5-nitrobenzoate
• CS-0135029
• 40256-81-3
• SY284910
• DB-417146
• E81669
• MFCD27950418
• AXSBTIAHZUQRMI-UHFFFAOYSA-N
• SCHEMBL752806

• MDL： MFCD27950418
• Inchi： 1S/C8H6ClNO5/c1-15-8(12)4-2-5(9)7(11)6(3-4)10(13)14/h2-3,11H,1H3
• InChI Key： AXSBTIAHZUQRMI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CC(=C1O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.9934500g/mol
• Monoisotopic Mass: 230.9934500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 92.4

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 316.6±37.0 °C(Predicted)
• pka: 3.69±0.38(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on methyl 3-chloro-4-hydroxy-5-nitro-benzoate

Recent Advances in the Study of Methyl 3-Chloro-4-hydroxy-5-nitro-benzoate (CAS: 40256-81-3)

Methyl 3-chloro-4-hydroxy-5-nitro-benzoate (CAS: 40256-81-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitro and chloro functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel antimicrobial and anticancer agents. The compound's unique structural features make it a valuable scaffold for medicinal chemistry, enabling the development of derivatives with enhanced pharmacological properties.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial activity of methyl 3-chloro-4-hydroxy-5-nitro-benzoate derivatives against multidrug-resistant bacterial strains. The study highlighted the compound's ability to inhibit bacterial growth by targeting essential enzymes involved in cell wall synthesis. Molecular docking simulations revealed strong interactions between the nitro and chloro groups of the compound and the active sites of bacterial enzymes, suggesting a potential mechanism of action. These findings underscore the compound's promise as a lead structure for developing new antibiotics to combat resistant infections.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer potential of methyl 3-chloro-4-hydroxy-5-nitro-benzoate derivatives. The research team synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines. Results indicated that certain derivatives exhibited potent inhibitory effects on cancer cell proliferation, with IC50 values in the low micromolar range. Further mechanistic studies suggested that these compounds induce apoptosis via the mitochondrial pathway, making them attractive candidates for further preclinical development.

The synthetic accessibility of methyl 3-chloro-4-hydroxy-5-nitro-benzoate has also been a topic of recent research. A 2024 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact. The new protocol employs greener solvents and catalytic conditions, aligning with the principles of sustainable chemistry. This advancement not only enhances the scalability of the compound's production but also addresses regulatory and environmental concerns associated with traditional synthetic methods.

In conclusion, methyl 3-chloro-4-hydroxy-5-nitro-benzoate (CAS: 40256-81-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatile applications in antimicrobial and anticancer drug development, coupled with recent advancements in synthetic methodologies, highlight its potential as a key player in future therapeutic innovations. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in medicinal chemistry.